Cas no 1824024-24-9 (tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate
• CAS No: 1824024-24-9
• MF: C₁₃H₁₉NO₆
• MW: 285.29306435585
• CID: 5275822
• Update Time: 2025-05-23

tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate

• Inchi： 1S/C13H19NO6/c1-13(2,3)20-12(18)14-6-5-9(15)8(7-14)10(16)11(17)19-4/h8H,5-7H2,1-4H3
• InChI Key： DWTZTQMVTSEJHK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)C(C(C(OC)=O)=O)C1

Additional information on tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate (CAS No. 1824024-24-9)

The compound tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate (CAS No. 1824024-24-9) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a piperidine core with oxo and methoxycarbonyl functional groups, makes it a versatile building block for the development of bioactive molecules. Researchers and chemists frequently search for piperidine derivatives, carboxylate esters, and ketone-containing intermediates due to their broad applications in drug discovery and material science.

In recent years, the demand for tert-butyl-protected compounds like this has surged, driven by the growing interest in peptide synthesis and small-molecule therapeutics. The tert-butyloxycarbonyl (Boc) group is a cornerstone in protecting amine functionalities, and its presence in this compound highlights its utility in multi-step synthetic routes. Additionally, the methoxy-2-oxoacetyl moiety offers reactivity for further modifications, such as nucleophilic additions or condensation reactions, which are critical for constructing complex molecular architectures.

The compound's relevance extends to green chemistry initiatives, where researchers seek sustainable synthetic pathways and atom-efficient reactions. Its structural features align with modern trends in catalysis and biocompatible reagents, addressing concerns about environmental impact and process scalability. Frequently asked questions in search engines include: "How to synthesize tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate?" and "Applications of piperidine derivatives in medicinal chemistry." These queries reflect the compound's significance in both academic and industrial settings.

From a technical perspective, the 4-oxopiperidine scaffold is a privileged structure in drug design, often found in CNS-active compounds and enzyme inhibitors. The carboxylate ester group enhances solubility and bioavailability, making it a valuable asset in prodrug development. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for downstream applications.

Innovations in flow chemistry and continuous manufacturing have further amplified the importance of intermediates like tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate. Its compatibility with automated synthesis platforms and high-throughput screening aligns with the pharmaceutical industry's push toward digital transformation. As the scientific community explores AI-driven drug discovery, the demand for well-characterized building blocks like this compound is expected to rise.

In summary, tert-butyl 3-(2-methoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate (CAS No. 1824024-24-9) embodies the intersection of traditional organic synthesis and cutting-edge research. Its multifaceted applications, coupled with its alignment with sustainability goals and technological advancements, position it as a critical component in the future of chemical innovation.